Cas no 178172-34-4 (Tert-butyl 2-hydroxyazepane-1-carboxylate)

Tert-butyl 2-hydroxyazepane-1-carboxylate is a protected azepane derivative featuring a hydroxyl group at the 2-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound is valuable in organic synthesis, particularly in the preparation of pharmacologically active molecules, due to its stability and ease of further functionalization. The Boc group enhances solubility in organic solvents and facilitates selective deprotection under mild acidic conditions. The hydroxyl group offers a reactive site for modifications, enabling the synthesis of diverse heterocyclic scaffolds. Its structural features make it a versatile intermediate in medicinal chemistry and peptide mimetics development.
Tert-butyl 2-hydroxyazepane-1-carboxylate structure
178172-34-4 structure
Product Name:Tert-butyl 2-hydroxyazepane-1-carboxylate
CAS No:178172-34-4
MF:C11H21NO3
MW:215.289343595505
CID:1365386
PubChem ID:10512866
Update Time:2025-06-07

Tert-butyl 2-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-hydroxyazepane-1-carboxylate
    • DTXSID90441064
    • Tert-butyl2-hydroxyazepane-1-carboxylate
    • CS-0376866
    • AKOS015962868
    • 1H-Azepine-1-carboxylic acid, hexahydro-2-hydroxy-, 1,1-dimethylethyl ester
    • EN300-134869
    • 178172-34-4
    • Inchi: 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h9,13H,4-8H2,1-3H3
    • InChI Key: YUMNPYZNPVXWGB-UHFFFAOYSA-N
    • SMILES: O(C(N1CCCCCC1O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 215.15223
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 310.6±35.0 °C at 760 mmHg
  • Flash Point: 141.7±25.9 °C
  • PSA: 49.77
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Tert-butyl 2-hydroxyazepane-1-carboxylate Security Information

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Amadis Chemical Company Limited
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(CAS:178172-34-4)Tert-butyl 2-hydroxyazepane-1-carboxylate
Order Number:A1071830
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:48
Price ($):863.0
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Amadis Chemical Company Limited
(CAS:178172-34-4)Tert-butyl 2-hydroxyazepane-1-carboxylate
A1071830
Purity:99%
Quantity:1g
Price ($):863.0
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